Cas no 5327-03-7 (Acetic acid,2-thiocyanato-, nonyl ester)

5327-03-7 structure
Product name:Acetic acid,2-thiocyanato-, nonyl ester
Acetic acid,2-thiocyanato-, nonyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-thiocyanato-, nonyl ester
- NSC 4101
- AC1L59CA
- AC1Q4SQ0
- AG-J-31774
- AR-1K7960
- CTK4J7406
- nonyl thiocyanatoacetate
- NSC-4101
- DTXSID20277777
- 5327-03-7
- NSC4101
-
- Inchi: InChI=1S/C12H21NO2S/c1-2-3-4-5-6-7-8-9-15-12(14)10-16-11-13/h2-10H2,1H3
- InChI Key: SIHOUGOBKTZDCZ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCOC(=O)CSC#N
Computed Properties
- Exact Mass: 243.12943
- Monoisotopic Mass: 243.129
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 75.4Ų
Experimental Properties
- Density: 1.024±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 339.9°Cat760mmHg
- Flash Point: 159.4°C
- Refractive Index: 1.478
- Solubility: Almost insoluble (0.095 g/l) (25 º C),
- PSA: 50.09
Acetic acid,2-thiocyanato-, nonyl ester Related Literature
-
Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
-
Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
-
Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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